![molecular formula C7H11BrO B2735008 1-(Bromomethyl)-5-oxaspiro[2.4]heptane CAS No. 1540129-13-2](/img/structure/B2735008.png)
1-(Bromomethyl)-5-oxaspiro[2.4]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(Bromomethyl)-5-oxaspiro[2.4]heptane” is a chemical compound with the CAS Number: 2402829-37-0 . It has a molecular weight of 189.1 .
Molecular Structure Analysis
The molecular structure of “1-(Bromomethyl)-5-oxaspiro[2.4]heptane” contains a total of 23 bonds, including 10 non-H bonds, 1 three-membered ring, and 1 five-membered ring .Scientific Research Applications
Regioselective Cycloaddition
Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates were obtained through a highly regioselective 1,3-dipolar cycloaddition, illustrating the utility of these compounds in generating structurally complex spirocyclic frameworks with potential applications in drug discovery and material science (Molchanov & Tran, 2013).
Synthesis and Structural Rearrangement
The synthesis and facile rearrangement of a (bromomethylene)-cyclopropane–dichloroketene adduct to produce 5,5-dichloro-6-bromospiro[2.3]hexan-4-one 2 highlights the reactivity of these compounds, leading to the formation of valuable cyclopropanecarboxylic acid derivatives (Donskaya & Lukovskii, 1991).
Novel Angular Spirocyclic Azetidines
The development of novel angular azaspiro[3.3]heptanes through efficient synthetic sequences provides a foundation for the synthesis of drug discovery building blocks, showcasing the role of these spirocyclic compounds in the generation of novel chemical entities (Guérot et al., 2011).
Spirocyclic Oxetane-Fused Benzimidazole
An innovative approach to synthesizing spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, and converting them into o-cycloalkylaminoacetanilides for oxidative cyclizations, underscores the versatility of these compounds in organic synthesis and drug design (Gurry et al., 2015).
Reductive Cleavage and Transformations
The treatment of methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates with zinc in acetic acid for the cleavage of the N–O bond, leading to the formation of bi- or tricyclic lactams or lactones, highlights a method for accessing complex cyclic structures from spirocyclic precursors (Molchanov et al., 2016).
properties
IUPAC Name |
2-(bromomethyl)-5-oxaspiro[2.4]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrO/c8-4-6-3-7(6)1-2-9-5-7/h6H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVNMGTNGTKSCFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC12CC2CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1540129-13-2 |
Source
|
Record name | 1-(bromomethyl)-5-oxaspiro[2.4]heptane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.